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Compound of Interest

Compound Name: 2-Ethylnitrobenzene

Cat. No.: B1329339

For Immediate Use by Laboratory Professionals

This document provides critical safety and logistical information for the handling and disposal of
2-Ethylnitrobenzene (CAS No. 612-22-6). Adherence to these procedures is essential for
ensuring the safety of all personnel working with this chemical.

2-Ethylnitrobenzene is a yellow to light brown oily liquid that presents several hazards. It is
harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory
irritation.[1][2] Furthermore, it is harmful to aquatic life with long-lasting effects.[3] All personnel
must be thoroughly familiar with the associated risks before handling this substance.

Key Physical and Chemical Properties

A comprehensive understanding of 2-Ethylnitrobenzene's properties is fundamental to its safe
handling.
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Property

Value

Appearance

Yellow to light brown oily liquid[4][5]

Molecular Formula

C8HINO2[5]

Molecular Weight 151.16 g/mol [2]

Melting Point -13to -10 °C[6]

Boiling Point 234 to 236 °C[6]

Density 1.127 g/mL at 25 °C[5]

Flash Point 109 °C (closed cup)[6]

Solubility Insoluble in water; soluble in organic solvents

like ethanol, acetone, and ether.[5]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure to 2-Ethylnitrobenzene.
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Protection Type Specific Equipment Purpose

) Safety glasses with side- To prevent eye contact from
Eye/Face Protection ) )
shields or chemical goggles.[1]  splashes or vapors.

Chemical-resistant gloves
Skin Protection (e.g., nitrile rubber, Viton, Butyl  To avoid direct skin contact.
Rubber).[1][7]

Protective clothing (e.g., lab
coat, chemical-resistant To prevent skin exposure.

apron).[1]

Use in a well-ventilated area or ) )
, _ _ To prevent inhalation of vapors
Respiratory Protection under a chemical fume hood.

[1]

or mists.

For high concentrations or
inadequate ventilation, use a
NIOSH-approved respirator or
a full-face supplied air

respirator.[6]

Operational Plan for Handling 2-Ethylnitrobenzene

A systematic approach is crucial for the safe handling of this chemical from acquisition to
disposal.

1. Pre-Handling Preparations:
» Risk Assessment: Conduct a thorough risk assessment for the planned experiment.

o SDS Review: All personnel involved must read and understand the Safety Data Sheet (SDS)
for 2-Ethylnitrobenzene.[1]

e PPE Check: Ensure all required PPE is available, in good condition, and properly fitted.

o Work Area Setup: Designate a specific, well-ventilated work area, preferably within a
chemical fume hood.[1] Ensure emergency equipment (eyewash station, safety shower, fire
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extinguisher) is accessible and operational.
. Handling Procedures:

Engineering Controls: Always handle 2-Ethylnitrobenzene in a well-ventilated area, such as
a chemical fume hood, to minimize vapor inhalation.[4]

Avoid Contact: Take all necessary precautions to prevent contact with skin and eyes.[6] Do
not breathe vapors or mists.[6]

Hygiene Practices: Do not eat, drink, or smoke in areas where the chemical is handled.
Wash hands thoroughly after handling.

Container Management: Keep the container tightly closed when not in use.[6]
. Storage:

Location: Store in a cool, dry, and well-ventilated area.[4]

Container: Keep in the original, tightly closed container.[4]

Incompatibilities: Store away from strong oxidizing agents, reducing agents, acids, bases,
and alkali metals.[6][8]

. Spill Response:
Evacuation: Evacuate non-essential personnel from the spill area.[6]
Ventilation: Ensure adequate ventilation.[6]

Containment: Contain the spill using an inert absorbent material (e.g., sand, diatomaceous
earth).[6]

Cleanup: Carefully collect the absorbed material into a suitable, closed container for disposal
as hazardous waste.[6] Do not let the product enter drains.[6]

Decontamination: Clean the spill area thoroughly.[4]
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Emergency First-Aid Measures

Immediate and appropriate action is critical in case of exposure.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If
the person is not breathing, provide artificial respiration and seek immediate medical
attention.

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing and shoes. Seek medical advice if irritation persists.

o Eye Contact: Rinse cautiously with water for several minutes.[3] Remove contact lenses if
present and easy to do so.[3] Continue rinsing for at least 15 minutes and consult a
physician immediately.[6]

 Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water. Never give anything by
mouth to an unconscious person.[6] Seek immediate medical attention.

In all cases of exposure, consult a physician and provide them with the Safety Data Sheet.[4]

Disposal Plan

All waste materials containing 2-Ethylnitrobenzene must be treated as hazardous waste and
disposed of in accordance with local, state, and federal regulations.

1. Waste ldentification and Segregation:

o Characterize Waste: Identify all waste streams containing 2-Ethylnitrobenzene, including
unused product, contaminated solutions, and spill cleanup materials.[1]

o Segregate Waste: Do not mix 2-Ethylnitrobenzene waste with other waste streams.[1] Keep
it separate from incompatible materials.[1]

2. Waste Containerization:

o Container Selection: Use a sturdy, leak-proof, and chemically compatible container. The
original container is often a good choice.[1]
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Labeling: Clearly label the waste container with "THAZARDOUS WASTE" and the full
chemical name, "2-Ethylnitrobenzene."[1] Do not use abbreviations.[1]

Container Management: Keep the container tightly closed except when adding waste. Do not
fill the container beyond 90% capacity.[1]

. Storage and Disposal:

Storage: Store the waste container in a designated, secure area away from incompatible
materials, preferably with secondary containment.[1]

Disposal: Offer surplus and non-recyclable solutions to a licensed disposal company.[6]
Contact a licensed professional waste disposal service to dispose of this material.[6]

Empty Containers: Triple-rinse empty containers. The first rinseate must be collected and
disposed of as hazardous waste.[1] Subsequent rinses may be managed as non-hazardous
waste, but consult with your institution's Environmental Health and Safety (EHS) office.[1]
After decontamination, deface the original label and dispose of the container according to
institutional guidelines.[1]

Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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